
4-Amino-5-chloropyrimidine CAS number and
safety data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-5-chloropyrimidine

Cat. No.: B110986 Get Quote

4-Amino-5-chloropyrimidine: A Technical Guide
CAS Number: 101257-82-3

This in-depth technical guide provides comprehensive information on 4-Amino-5-
chloropyrimidine, a chemical intermediate of interest to researchers, scientists, and

professionals in drug development. This document outlines its chemical identity, safety data,

handling protocols, and general synthetic considerations.

Chemical and Physical Properties
4-Amino-5-chloropyrimidine is a solid organic compound.[1] Key identifying information is

summarized in the table below.

Identifier Value Source

CAS Number 101257-82-3 [1][2][3]

Molecular Formula C4H4ClN3 [2][3]

Molecular Weight 129.55 g/mol [1]

IUPAC Name 5-chloro-4-pyrimidinamine [1]

Physical Form Solid [1]
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Safety and Hazard Information
4-Amino-5-chloropyrimidine is classified as a hazardous substance. The GHS classification

and associated hazard and precautionary statements are detailed below.

GHS Classification
Classification Code Description

Acute Toxicity, Oral Category 4 Harmful if swallowed

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation

Acute Toxicity, Inhalation Category 4 Harmful if inhaled

Specific target organ toxicity —

single exposure
Category 3 May cause respiratory irritation

Hazard and Precautionary Statements
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Type Code Statement

Signal Word Warning [1]

Hazard Statements H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H332 Harmful if inhaled

H335
May cause respiratory

irritation[1]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Experimental Protocols
Safe Handling Procedures
Due to the hazardous nature of 4-Amino-5-chloropyrimidine, strict adherence to safety

protocols is mandatory. The following workflow outlines the key steps for safe handling.

Preparation Handling Post-Handling & Cleanup

Review Safety
Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated
Work Area (Fume Hood)

Weigh and Transfer
in Fume Hood

Proceed to handling Avoid Dust
Formation

Keep Container
Tightly Closed

Decontaminate
Work Surfaces

After use Dispose of Waste in
Labeled Container

Remove and Dispose
of Contaminated PPE

Wash Hands
Thoroughly
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Click to download full resolution via product page

Safe handling workflow for 4-Amino-5-chloropyrimidine.

Storage
Store 4-Amino-5-chloropyrimidine in a tightly closed container in a dry, cool, and well-

ventilated place.[1] It should be kept in a dark place under an inert atmosphere at room

temperature.[1]

Synthesis
A specific, detailed experimental protocol for the synthesis of 4-Amino-5-chloropyrimidine
(CAS 101257-82-3) is not readily available in the public domain based on the conducted

literature search. However, the synthesis of aminopyrimidines often involves the reaction of a

suitably substituted pyrimidine precursor with an aminating agent. For instance, the synthesis

of related compounds like 4-amino-6-chloropyrimidine has been achieved through the

ammonolysis of 4,6-dichloropyrimidine. It is plausible that a similar strategy, starting from a

corresponding dichlorinated pyrimidine, could be adapted for the synthesis of 4-Amino-5-
chloropyrimidine. Researchers should consult specialized chemical synthesis literature and

patents for detailed methodologies for related structures.

Logical Relationships in Safety Procedures
The following diagram illustrates the logical flow of actions and considerations for ensuring

laboratory safety when working with 4-Amino-5-chloropyrimidine.
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Hazard Assessment

Control Measures

Emergency Response

Identify Chemical Hazards
(H302, H315, H319, H332, H335)

Engineering Controls
(Fume Hood)

inform

Administrative Controls
(SOPs, Training)

inform

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

inform

Spill Cleanup
Procedure

First Aid Measures
(Eye Wash, Drench Shower)

Click to download full resolution via product page

Logical flow of safety considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110986#4-amino-5-chloropyrimidine-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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